Cas no 933486-43-2 (4-Bromo-7-nitroquinoline)

• Product Name: 4-Bromo-7-nitroquinoline
• CAS No: 933486-43-2
• MF: C₉H₅BrN₂O₂
• MW: 253.052201032639
• MDL: MFCD08688608
• CID: 858365
• PubChem ID: 16112707
• Update Time: 2025-05-26

4-Bromo-7-nitroquinoline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-7-nitroquinoline
• 4-bromo-7-nitro-quinoline
• SB68940
• AKOS015919856
• FT-0725954
• 933486-43-2
• J-514796
• MFCD08688608
• DTXSID80583003
• DB-079506

• MDL： MFCD08688608
• Inchi： 1S/C9H5BrN2O2/c10-8-3-4-11-9-5-6(12(13)14)1-2-7(8)9/h1-5H
• InChI Key： YYOHOYWWIXLLDC-UHFFFAOYSA-N
• SMILES： BrC1C=CN=C2C=C(C=CC2=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 251.95300
• Monoisotopic Mass: 251.95344g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 58.7Ų

Experimental Properties

• PSA: 58.71000
• LogP: 3.42870

4-Bromo-7-nitroquinoline Security Information

• Hazard Statement： H302-H315-H319-H335

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Nitroquinolines and derivatives

Additional information on 4-Bromo-7-nitroquinoline

Comprehensive Overview of 4-Bromo-7-nitroquinoline (CAS No. 933486-43-2): Properties, Applications, and Research Insights

4-Bromo-7-nitroquinoline (CAS No. 933486-43-2) is a highly specialized heterocyclic compound that has garnered significant attention in pharmaceutical and materials science research. This nitroquinoline derivative is characterized by its unique molecular structure, featuring a bromine atom at the 4-position and a nitro group at the 7-position of the quinoline backbone. Such structural attributes make it a valuable intermediate in organic synthesis, particularly in the development of bioactive molecules and functional materials.

In recent years, the demand for 4-Bromo-7-nitroquinoline has surged due to its role in drug discovery and medicinal chemistry. Researchers are increasingly exploring its potential as a building block for anticancer agents, antimicrobial compounds, and fluorescence probes. The compound's ability to undergo selective substitution reactions makes it a versatile candidate for designing novel therapeutic molecules. For instance, its nitro group can be reduced to an amine, enabling further derivatization for targeted applications.

From a synthetic chemistry perspective, 4-Bromo-7-nitroquinoline is often synthesized via halogenation and nitration of quinoline precursors. The process typically involves careful control of reaction conditions to ensure high yield and purity. Advanced techniques such as HPLC and NMR spectroscopy are employed to validate the compound's structural integrity, addressing the growing emphasis on quality control in chemical manufacturing.

The compound's physicochemical properties further enhance its utility. With a molecular weight of 253.06 g/mol and a distinct melting point range, 4-Bromo-7-nitroquinoline exhibits moderate solubility in organic solvents like DMSO and dichloromethane. These characteristics are critical for its handling and application in laboratory settings, aligning with the industry's focus on solvent compatibility and reaction optimization.

Beyond pharmaceuticals, 4-Bromo-7-nitroquinoline is also investigated for its potential in optoelectronic materials. Its conjugated system and electron-withdrawing groups make it a candidate for organic semiconductors and light-emitting diodes (LEDs). This dual applicability in life sciences and advanced materials underscores its interdisciplinary significance.

Environmental and safety considerations are paramount when working with 4-Bromo-7-nitroquinoline. While not classified as hazardous under standard regulations, proper handling protocols—such as the use of personal protective equipment (PPE) and fume hoods—are recommended to mitigate risks. This aligns with the broader scientific community's push toward sustainable chemistry and laboratory safety.

In summary, 4-Bromo-7-nitroquinoline (CAS No. 933486-43-2) stands as a multifaceted compound with expanding roles in drug development, material science, and chemical synthesis. Its structural versatility and functional groups position it at the forefront of innovation, addressing contemporary challenges in healthcare and technology. As research progresses, this compound is poised to unlock new possibilities in precision medicine and smart materials.